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Compound of Interest

Compound Name: Lobophorin CR-2

Cat. No.: B12369450 Get Quote

Disclaimer: This technical guide assesses the antibacterial and antifungal spectrum of the

lobophorin family of natural products. While the query specified Lobophorin CR-2, a thorough

review of existing scientific literature yielded no specific data on the antimicrobial properties of

this particular analog. However, research on other members of the lobophorin class, such as

Lobophorins CR1 and CR3, has indicated bioactivity, including inhibition of human oral cancer

cell growth[1][2][3]. This guide, therefore, synthesizes the available data on various lobophorin

analogs to provide a comprehensive understanding of the antimicrobial potential within this

compound family.

The increasing threat of antimicrobial resistance necessitates the discovery of novel

therapeutic agents[4][5]. Marine environments are a rich and largely untapped source of unique

bioactive compounds with potent antimicrobial properties[4][5][6]. Among these are the

lobophorins, a class of spirotetronate natural products produced by marine-derived

actinomycetes, particularly Streptomyces species[1][7][8]. These compounds have

demonstrated a broad range of biological activities, including antibacterial, antifungal, and

cytotoxic effects[1][2][9]. This document provides a detailed overview of the antibacterial and

antifungal spectrum of various lobophorin analogs, the experimental protocols used for their

assessment, and insights into their structure-activity relationships.
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The antimicrobial efficacy of different lobophorin analogs has been evaluated against a range

of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC), which is the

lowest concentration of a substance that prevents visible growth of a microorganism, is a key

metric for this assessment. The available data is summarized in the table below.
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Lobophorin
Analog

Test Organism Type MIC (µg/mL) Reference

Lobophorin H8
Erwinia

carotovora

Gram-negative

Bacteria
3.91 [10][11]

Pseudomonas

syringae pv.

tomato

Gram-negative

Bacteria
7.81 [10][11]

Pseudomonas

syringae pv.

lachrymans

Gram-negative

Bacteria
15.63 [10][11]

Botrytis cinerea Fungus 1.95 [10][11]

Lobophorin S

Pseudomonas

syringae pv.

tomato

Gram-negative

Bacteria
31.25 [10]

Botrytis cinerea Fungus 7.81 [10][11]

Lobophorin L
Micrococcus

luteus

Gram-positive

Bacteria
0.0625 - 8 [8]

Bacillus

thuringiensis

Gram-positive

Bacteria
0.0625 - 8 [8]

Lobophorin M
Micrococcus

luteus

Gram-positive

Bacteria
0.0625 - 8 [8]

Bacillus

thuringiensis

Gram-positive

Bacteria
0.0625 - 8 [8]

Lobophorin K

Staphylococcus

aureus EPI167

(MSSA)

Gram-positive

Bacteria
40 - 80 [2]

Lobophorin H Bacillus subtilis
Gram-positive

Bacteria
Not specified [1]

Mycobacterium

tuberculosis

Bacteria >100 µM [9]
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H37Ra

Lobophorin I

Mycobacterium

tuberculosis

H37Ra

Bacteria 2.6 µM [9]

Lobophorin F

Staphylococcus

aureus ATCC

29213

Gram-positive

Bacteria
Not specified [1]

Enterococcus

faecalis ATCC

29212

Gram-positive

Bacteria
Not specified [1]

Bacillus

thuringiensis

SCSIO BT01

Gram-positive

Bacteria
Not specified [1]

Mycobacterium

tuberculosis

H37Ra

Bacteria 7.8 µM [9]

Lobophorin B

Mycobacterium

tuberculosis

H37Ra

Bacteria 1.3 µM [9]

Lobophorin C

Mycobacterium

tuberculosis

H37Ra

Bacteria 1.4 µM [9]

Lobophorins A,

B, E, F

Bacillus

thuringiensis

SCSIO BT01

Gram-positive

Bacteria
Not specified [1]

Urauchimycins A

and B
Candida albicans Fungus 10 [7]

Experimental Protocols
The determination of the antimicrobial spectrum of lobophorins involves standardized

laboratory procedures. The following are detailed methodologies for key experiments cited in
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the literature.

1. Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is widely used to determine the MIC of an antimicrobial agent against bacteria and

fungi.

Preparation of Inoculum:

Bacterial or fungal strains are cultured on appropriate agar plates to obtain fresh colonies.

A few colonies are suspended in a sterile saline or broth solution.

The suspension is adjusted to a turbidity equivalent to a 0.5 McFarland standard, which

corresponds to approximately 1-5 x 10⁸ CFU/mL for bacteria and 1-5 x 10⁶ cells/mL for

yeast.

The standardized inoculum is further diluted in the test medium to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

Preparation of Antimicrobial Agent:

A stock solution of the lobophorin analog is prepared in a suitable solvent (e.g., DMSO).

Serial two-fold dilutions of the lobophorin are prepared in a 96-well microtiter plate using

an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for

fungi).

Incubation and Interpretation:

The prepared microbial inoculum is added to each well of the microtiter plate containing

the diluted antimicrobial agent.

Positive (microorganism and broth without antimicrobial agent) and negative (broth only)

controls are included.

The plates are incubated at a suitable temperature (e.g., 35-37°C for bacteria, 35°C for

fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).
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The MIC is determined as the lowest concentration of the lobophorin that completely

inhibits visible growth of the microorganism.

2. Disk Diffusion Assay

This method provides a qualitative assessment of antimicrobial susceptibility.

Preparation of Agar Plate and Inoculum:

A sterile cotton swab is dipped into a standardized microbial suspension (0.5 McFarland).

The swab is used to evenly inoculate the entire surface of an agar plate (e.g., Mueller-

Hinton agar).

Application of Antimicrobial Agent:

Sterile paper disks of a standard diameter (e.g., 6 mm) are impregnated with a known

concentration of the lobophorin analog.

The impregnated disks are placed on the surface of the inoculated agar plate.

Incubation and Interpretation:

The plate is incubated under appropriate conditions.

The antimicrobial agent diffuses from the disk into the agar, creating a concentration

gradient.

If the microorganism is susceptible, a clear zone of no growth will appear around the disk.

The diameter of this zone of inhibition is measured in millimeters.

Visualizations
Experimental Workflow for Antimicrobial Susceptibility Testing
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Caption: Workflow for assessing the antimicrobial activity of Lobophorin CR-2.
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Postulated Structure-Activity Relationships of Lobophorins
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Caption: Postulated structure-activity relationships in lobophorin analogs.

Conclusion
The lobophorin family of natural products represents a promising source of novel antimicrobial

agents. Various analogs have demonstrated significant activity against a range of Gram-

positive and Gram-negative bacteria, as well as fungi. The data suggests that structural

modifications to the lobophorin scaffold can influence the potency and spectrum of

antimicrobial activity[8]. Further investigation into the mechanism of action of these compounds

is warranted. While specific data for Lobophorin CR-2 is not yet available in the public domain,

the broader family's antimicrobial profile suggests that it may also possess valuable therapeutic

properties. Continued research into this class of marine-derived compounds is crucial for the

development of new strategies to combat infectious diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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